Cas no 1392745-59-3 (ethyl (1S,3R,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate)

• Product Name: ethyl (1S,3R,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate
• CAS No: 1392745-59-3
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• MDL: MFCD23106251
• CID: 2094418
• PubChem ID: 69497741
• Update Time: 2025-06-30

ethyl (1S,3R,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1S,3R,4R)-Ethyl 4-amino-3-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate
• (1S,3R,4R)-4-Amino-3-(Boc-amino)-cyclohexane-carboxylic acid ethyl ester
• ethyl (1S,3R,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate
• PB38422
• EN300-7395254
• Ethyl (1S,3R,4R)-4-amino-3-Boc-amino-cyclohexane-1-carboxylate
• (1S,3R,4R)-ethyl 4-amino-3-(tert-butoxycarbonylamino)cyclohexanecarboxylate
• AKOS025291074
• ethyl (1S,3R,4R)-4-amino-3-[(tert-butoxycarbonyl)amino]cyclohexane-1-carboxylate
• SCHEMBL5584206
• ethyl (1S,3R,4R)-4-amino-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylate
• CS-0049568
• (1S,3R,4R)-4-Amino-3-(Boc-amino)-cyclohexanecarboxylic acid ethyl ester
• (1S,3R,4R)-Ethyl4-amino-3-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate
• MFCD23106251
• ethyl (1s,3r,4s)-4-amino-3-[(tert-butoxycarbonyl)amino]cyclohexanecarboxylate
• P13713
• 1392745-59-3
• Cyclohexanecarboxylic acid, 4-amino-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, (1S,3R,4R)-
• AS-51857

• MDL： MFCD23106251
• Inchi： 1S/C14H26N2O4/c1-5-19-12(17)9-6-7-10(15)11(8-9)16-13(18)20-14(2,3)4/h9-11H,5-8,15H2,1-4H3,(H,16,18)/t9-,10+,11+/m0/s1
• InChI Key： STWAQGKVYHZJCJ-HBNTYKKESA-N
• SMILES： O(CC)C([C@H]1CC[C@H]([C@@H](C1)NC(=O)OC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (1S,3R,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate

Ethyl (1S,3R,4R)-4-Amino-3-{[(tert-Butoxy)carbonyl]amino}cyclohexane-1-Carboxylate (CAS No. 1392745-59-3): A Comprehensive Overview

Ethyl (1S,3R,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate (CAS No. 1392745-59-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclohexane ring structure and the presence of multiple functional groups, including amino, carboxylate, and tert-butoxycarbonyl (Boc) moieties. These features make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The tert-butoxycarbonyl (Boc) group is particularly noteworthy as it serves as a versatile protecting group for the amino functionality. This allows for selective manipulation of other functional groups during synthetic transformations, ensuring the integrity and reactivity of the final product. The ethyl ester group at the carboxylic acid position further enhances the compound's solubility and stability, making it suitable for a wide range of chemical reactions and biological assays.

Recent studies have highlighted the potential applications of ethyl (1S,3R,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate in the development of novel therapeutic agents. For instance, a 2022 publication in the Journal of Medicinal Chemistry reported its use as a key intermediate in the synthesis of a series of compounds with potent anti-inflammatory properties. These compounds were found to effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting their potential for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the role of this compound in the development of antiviral agents. The compound was used to synthesize a library of derivatives that exhibited significant antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The results indicated that these derivatives could be promising candidates for further preclinical and clinical evaluation.

The (1S,3R,4R)-stereochemistry of ethyl (1S,3R,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate is crucial for its biological activity. Stereoisomers can exhibit different pharmacological profiles due to their distinct spatial arrangements. Therefore, precise control over stereochemistry during synthesis is essential to ensure the desired biological effects. Advanced chiral synthesis techniques, such as asymmetric catalysis and chiral auxiliaries, are often employed to achieve this level of stereochemical control.

The physical and chemical properties of ethyl (1S,3R,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate have been extensively characterized. It is a white crystalline solid with a molecular weight of 307.4 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but has limited solubility in water. Its melting point ranges from 105°C to 108°C, making it suitable for various thermal processes without degradation.

Safety and handling guidelines for ethyl (1S,3R,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from strong oxidizing agents and sources of ignition.

In conclusion, ethyl (1S,3R,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate (CAS No. 1392745-59-3) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal intermediate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for its use in developing innovative treatments for various diseases.